Cas no 931-16-8 ((1R,2R)-2-aminocyclohexan-1-ol)

(1R,2R)-2-aminocyclohexan-1-ol structure
931-16-8 structure
Product Name:(1R,2R)-2-aminocyclohexan-1-ol
CAS No:931-16-8
MF:C6H13NO
MW:115.173521757126
MDL:MFCD08061325
CID:40295
PubChem ID:735777
Update Time:2025-08-05

(1R,2R)-2-aminocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R,2R)-2-Aminocyclohexanol
    • (1R,2R)-(-)-2-Aminocyclohenanol
    • (R)-2-Aminocyclohenanol
    • (1R,2R)-2-AMinocyclohexan-1-ol
    • 1R,2R-2-Aminocyclohenanol hydrochloride
    • R-ACN
    • (R)-2-Aminocyclohexanol R-Acn
    • (1R, 2R)-2-Aminocyclohexanol
    • trans-2-Aminocyclohexanol
    • trans-2-Amino-cyclohexanol
    • Cyclohexanol, 2-amino-, (1R,2R)-
    • (1R,2R)-2-aminocylohexanol
    • Cyclohexanol, 2-amino-, (1R,2R)-rel-
    • (1R,2R)-2-amino-1-cyclohexanol
    • (1R,2R)-2-Aminocylohexanol HCl
    • trans-2-Aminocyclohexanol hydrochloride
    • rel-(1R,2R)-2-aminocyclohexanol
    • PubChem19553
    • trans 2-aminocyclohexanol
    • (trans)-2-amino-cyclohexanol
    • trans-2-hydroxy-cyclohexylamine
    • (1R,2R)-2-Aminocyclohexanol (ACI)
    • Cyclohexanol, 2-amino-, (1R-trans)- (ZCI)
    • (1R,2R)-trans-2-Aminocyclohexanol
    • [(1R,2R)-2-Hydroxycyclohexyl]amine
    • A844451
    • DTXSID201310006
    • J-524992
    • AM62781
    • rel-(1R,2R)-2-Aminocyclohexan-1-ol
    • 6982-39-4
    • Specs an-907/25060015
    • rac-(1R,2R)-2-aminocyclohexan-1-ol
    • CS-W003455
    • PQMCFTMVQORYJC-PHDIDXHHSA-N
    • MFCD03427291
    • EN300-261568
    • ((1R,2R)-2-hydroxy-cyclohexyl)-amine
    • trans-(+/-)-2-aminocyclohexanol
    • (1RS,2R)-2-aminocyclohexan-1-ol
    • AS-83222
    • 931-16-8
    • (1R,2R)-2-amino-cyclohexanol
    • (R)-2-aminocyclohexanol, AldrichCPR
    • MFCD08061325
    • SCHEMBL213812
    • EN300-140308
    • (1R,2R)-2-amino cyclohexanol
    • DS-17200
    • racemic trans-2-aminocyclohexanol
    • (+/-)-trans-2-Aminocyclohexanol
    • (1R,2R)-2-hydroxy-cyclohexylamine
    • AKOS015854171
    • (1R,2R)-(-)-2-aminocyclohexanol
    • DB-353138
    • BBL102086
    • STL555885
    • cyclohexane, trans-1-amino-2-hydroxy-
    • cyclohexane, 1-amino-2-hydroxy-
    • (1R,2R)-2-aminocyclohexan-1-ol
    • MDL： MFCD08061325
    • Inchi： 1S/C6H13NO/c7-5-3-1-2-4-6(5)8/h5-6,8H,1-4,7H2/t5-,6-/m1/s1
    • InChI Key： PQMCFTMVQORYJC-PHDIDXHHSA-N
    • SMILES： O[C@@H]1CCCC[C@H]1N

Computed Properties

  • Exact Mass: 115.10000
  • Monoisotopic Mass: 115.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.037 g/cm3
  • Boiling Point: 201.1°C at 760 mmHg
  • Flash Point: 75.434ºC
  • Refractive Index: 1.503
  • PSA: 46.25000
  • LogP: 0.94890

(1R,2R)-2-aminocyclohexan-1-ol Security Information

(1R,2R)-2-aminocyclohexan-1-ol Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(1R,2R)-2-aminocyclohexan-1-ol Pricemore >>

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(1R,2R)-2-aminocyclohexan-1-ol Production Method

Production Method 1

155975-19-2 155975-19-2
931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane
Reference
Hybrid Organo- and Biocatalytic Process for the Asymmetric Transformation of Alcohols into Amines in Aqueous Medium
Liardo, Elisa; Rios-Lombardia, Nicolas; Moris, Francisco; Rebolledo, Francisca; Gonzalez-Sabin, Javier, ACS Catalysis, 2017, 7(7), 4768-4774

Production Method 2

141553-09-5 141553-09-5
931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  1 - 2 h, 3 atm, rt
Reference
An Improved And Efficient Process For The Scalable Preparation Of Optically Pure Trans-2-Aminocyclohexanols
Xue, Feng; Li, Chang-Gong; Zhu, Yong; Lou, Tian-Jun, Journal of Chemical Research, 2014, 38(5), 322-324

Production Method 3

141553-09-5 141553-09-5
931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  rt → 30 °C; 30 °C
Reference
Process for preparation of (1R,2R)-2-benzoxycyclohexanamine
, China, , ,

Production Method 4

98462-58-9 98462-58-9
931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Ethanol ;  12 h, 50 Pa
Reference
Efficient ring opening of aziridines with carboxylic acids
Kumar, Manoj; Gandhi, Shikha; Kalra, Swinderjeet Singh; Singh, Vinod K., Synthetic Communications, 2008, 38(10), 1527-1532

Production Method 5

286-18-0 286-18-0
931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Perchloric acid Solvents: Water
Reference
Cyclohexenimine (7-azabicyclo[4.1.0]heptane) and the stereochemistry of ethylenimine ring-closure and opening
Paris, Olden E.; Fanta, Paul E., Journal of the American Chemical Society, 1952, 74, 3007-10

Production Method 6

110716-78-4 110716-78-4
931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
Reference
Asymmetric ring-opening of cyclohexene oxide with trimethylsilyl azide in the presence of titanium isopropoxide/chiral ligand
Emziane, M.; Sutowardoyo, K. I.; Sinou, D., Journal of Organometallic Chemistry, 1988, 346(1),

Production Method 7

931-16-8 931-16-8
Reaction Conditions
Reference
Preparation of optically active trans-2-aminocyclohexanol
, World Intellectual Property Organization, , ,

Production Method 8

931-16-8 931-16-8
Reaction Conditions
Reference
Method for producing optically active trans-2-aminocyclohexanol and derivative thereof
, World Intellectual Property Organization, , ,

Production Method 9

141553-09-5 141553-09-5
931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  2 h, rt
Reference
Resolution of Racemic 2-Aminocyclohexanol Derivatives and Their Application as Ligands in Asymmetric Catalysis
Schiffers, Ingo; Rantanen, Toni; Schmidt, Frank; Bergmans, Werner; Zani, Lorenzo; et al, Journal of Organic Chemistry, 2006, 71(6), 2320-2331

Production Method 10

931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Methanol ;  30 min
1.2 Reagents: Hydrogen Catalysts: Platinum dioxide ;  40 h, rt
Reference
Helix-Forming Propensity of Aliphatic Urea Oligomers Incorporating Noncanonical Residue Substitution Patterns
Pendem, Nagendar; Douat, Celine; Claudon, Paul; Laguerre, Michel; Castano, Sabine; et al, Journal of the American Chemical Society, 2013, 135(12), 4884-4892

Production Method 11

931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ,  Water ;  0 - 5 °C; overnight, 35 - 40 °C
Reference
Preparation of tert-butyl ((1R,2S)-2-aminocyclohexyl)carbamate and benzyl ((1R,2S)-2-aminocyclohexyl)carbamate
, China, , ,

Production Method 12

931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water
Reference
Synthesis of aminoalcohols from epoxides and ammonia
McManus, Samuel P.; Larson, Charles A.; Hearn, Richard A., Synthetic Communications, 1973, 3(3), 177-80

Production Method 13

134108-75-1 134108-75-1
931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol
Reference
Opening of epoxides with trimethylsilyl cyanide to produce β-hydroxy isonitriles. A general synthesis of oxazolines and β-amino alcohols
Gassman, Paul G.; Guggenheim, Thomas L., Journal of the American Chemical Society, 1982, 104(21), 5849-50

Production Method 14

110716-78-4 110716-78-4
931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
Reference
Metal(II) d-tartrates catalyzed asymmetric ring opening of oxiranes with various nucleophiles
Yamashita, Hiroyuki, Bulletin of the Chemical Society of Japan, 1988, 61(4), 1213-20

Production Method 15

110716-78-4 110716-78-4
931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
Reference
A new synthesis of optically active trans-β-amino alcohols by asymmetric ring-opening of symmetrical oxiranes
Yamashita, Hiroyuki, Chemistry Letters, 1987, (3), 525-8

Production Method 16

98462-58-9 98462-58-9
931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
Reference
Application of new chiral auxiliaries, trans-2-(N-arylsulfonyl-N-benzyl)cyclohexanols, in an asymmetric radical cyclization
Nishida, A.; Shirato, F.; Nakagawa, M., Tetrahedron: Asymmetry, 2000, 11(18), 3789-3805

Production Method 17

139753-27-8 139753-27-8
931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Hydrochloric acid ,  Hydrogen peroxide ,  Diborane
Reference
Synthesis and reactions of organic compounds with nitrogen atom. Part VIII. Action of diborane on some cyclic O-acetyl α,β-unsaturated aldo- and ketoximes
Przewoska-Ratajczak, Krystyna; Uzarewicz, Arkadiusz, Polish Journal of Chemistry, 1991, 65(5-6), 945-58

Production Method 18

931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Phenyl carbamate Catalysts: stereoisomer of [μ-[(4aS,27aS,31aS,54aS)-9,23,36,50-Tetrakis(1,1-dimethylethyl)-… ,  Stereoisomer of [μ3-[(4aS,27aS,31aS,54aS,58aS,81aS)-9,23,36,50,63,77-hexakis(1,1… Solvents: Acetonitrile ;  48 h, 50 °C; 50 °C → rt
1.2 Solvents: Dichloromethane ;  1 h, rt
1.3 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  1 min, rt; 20 h, 85 °C; 85 °C → rt
1.4 Reagents: Potassium hydroxide Solvents: Water ;  rt
1.5 Solvents: Toluene ;  heated; rt; rt → 4 °C
Reference
A Practical Method for the Synthesis of Highly Enantioenriched trans-1,2-Amino Alcohols
Birrell, James A.; Jacobsen, Eric N., Organic Letters, 2013, 15(12), 2895-2897

Production Method 19

216586-54-8 216586-54-8
931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Water ;  3 h, 60 °C
Reference
Cyclic trans-β-amino alcohols: preparation and enzymatic kinetic resolution
Rouf, Abdul; Gupta, Pankaj; Aga, Mushtaq A.; Kumar, Brijesh; Parshad, Rajinder; et al, Tetrahedron: Asymmetry, 2011, 22(24), 2134-2143

Production Method 20

931-16-8 931-16-8
Reaction Conditions
1.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Dimethylformamide
Reference
A convenient method for obtaining trans-2-aminocyclohexanol and trans-2-aminocyclopentanol in enantiomerically pure form
Overman, L. E.; Sugai, S., Journal of Organic Chemistry, 1985, 50(21), 4154-5

(1R,2R)-2-aminocyclohexan-1-ol Raw materials

(1R,2R)-2-aminocyclohexan-1-ol Preparation Products

(1R,2R)-2-aminocyclohexan-1-ol Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:931-16-8)(R)-2-Aminocyclohenanol
Order Number:sfd2003
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:931-16-8)(1R,2R)-(-)-2-氨基环己醇
Order Number:LE5449385
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
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Email:18501500038@163.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:931-16-8)(R)-2-Aminocyclohenanol
sfd2003
Purity:99.9%
Quantity:200kg
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:931-16-8)(1R,2R)-(-)-2-氨基环己醇
LE5449385
Purity:99%
Quantity:25KG,200KG,1000KG
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